Cas no 6422-86-2 (Dioctyl Terepthalate)

• Product Name: Dioctyl Terepthalate
• CAS No: 6422-86-2
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• MDL: MFCD00072256
• CID: 46766
• PubChem ID: 24874478
• Update Time: 2026-01-26

Dioctyl Terepthalate Chemical and Physical Properties

Names and Identifiers

• Dioctyl terephthalate
• DOTP
• Bis(2-ethylhexyl) terephthalate
• 1,4-Benzenedicarboxylic acid bis(2-ethylhexyl) ester
• Dioctyl terephthalate (DOTP)
• DIOCTYL TEREPTHALATE
• Kodaflex DOTP
• Di(2-ethylhexyl) terephthalate
• Di-(2-ethylhexyl) terephthalate
• 1,4-Benzenedicarboxylic acid, bis(2-ethylhexyl) ester
• Eastman 168
• Terephthalic acid, bis(2-ethylhexyl) ester
• bis(2-ethylhexyl) benzene-1,4-dicarboxylate
• 1,4-Benzenedicarboxylic acid, 1,4-bis(2-ethylhexyl) ester
• Terephthalic acid bis(2-ethylhexyl) ester
• DSSTox_CID_7625
• DSSTox_RID_78533
• DSSTox_GSID_27625
• Bis(2-ethylhexyl)
• Di-2-ethylhexyl terephthalate; Dioctyl terephthalate; DP-28; DOTP
• Dioctyl-Terephthalate (DOTP)
• Dioctyl Terepthalate

• MDL： MFCD00072256
• Inchi： 1S/C24H38O4/c1-5-9-11-19(7-3)17-27-23(25)21-13-15-22(16-14-21)24(26)28-18-20(8-4)12-10-6-2/h13-16,19-20H,5-12,17-18H2,1-4H3
• InChI Key： RWPICVVBGZBXNA-UHFFFAOYSA-N
• SMILES： CCCCC(COC(C1C=CC(C(OCC(CCCC)CC)=O)=CC=1)=O)CC
• BRN： 2302822

Computed Properties

• Exact Mass: 390.27700
• Monoisotopic Mass: 390.27701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless or slightly yellowish oily liquid.
• Density: 0.986 g/mL at 25 °C(lit.)
• Melting Point: −48 °C
• Boiling Point: 400 °C(lit.)
• Flash Point: Fahrenheit: 413.6 ° f < br / > Celsius: 212 ° C < br / >
• Refractive Index: n20/D 1.49(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 52.60000
• LogP: 6.43300
• Vapor Pressure: 1 mmHg ( 217 °C)
• Solubility: Almost insoluble in.

Dioctyl Terepthalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：WZ0883500
• Storage Condition：2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dioctyl Terepthalate

Dioctyl Terephthalate (CAS No. 6422-86-2): Applications and Recent Research Developments

Dioctyl Terephthalate, commonly abbreviated as DOTP, is an important chemical compound with the molecular formula C₂₀H₂₆O₄. Its CAS number 6422-86-2 uniquely identifies it in the chemical industry and research communities. This ester-based compound is widely utilized in various industrial applications, particularly in the production of polymers and as a plasticizer. The unique properties of DOTP make it a valuable additive in multiple sectors, including automotive, packaging, and construction.

The primary use of Dioctyl Terephthalate lies in its role as a plasticizer, which enhances the flexibility and durability of plastics. Its large molecular size allows it to effectively interfere with the intermolecular forces in polymer chains, thereby improving the material's workability and performance. This property has made DOTP a preferred choice in the manufacturing of polyvinyl chloride (PVC) pipes, cables, and other flexible PVC products.

In recent years, there has been growing interest in the environmental impact of traditional plasticizers. As a result, researchers have been exploring more sustainable alternatives. Dioctyl Terephthalate, despite its widespread use, has come under scrutiny due to its potential environmental persistence. However, studies have shown that when properly disposed of or recycled, DOTP can be managed to minimize its ecological footprint.

One of the most significant recent developments in the field of Dioctyl Terephthalate research is its application in biodegradable polymers. Researchers have been investigating ways to incorporate DOTP into biodegradable materials to improve their mechanical properties while reducing environmental harm. This approach aligns with global efforts to develop eco-friendly materials that can replace traditional petroleum-based products.

The chemical structure of Dioctyl Terephthalate consists of two octyl groups attached to a terephthalic acid backbone. This configuration contributes to its high boiling point and low volatility, making it an excellent plasticizer for applications where thermal stability is crucial. Additionally, its compatibility with a wide range of polymers enhances its versatility in industrial applications.

In the realm of medical research, there has been preliminary exploration into the potential uses of Dioctyl Terephthalate as a component in drug delivery systems. While not yet widely adopted, studies suggest that its ability to form stable complexes with active pharmaceutical ingredients (APIs) could improve drug solubility and bioavailability. This area of research is still in its infancy but holds promise for future developments in pharmaceutical formulations.

The production process of Dioctyl Terephthalate typically involves the esterification of terephthalic acid with 2-ethylhexanol. This reaction is catalyzed by strong acids or bases and requires careful control of temperature and pressure to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of this process, making it more sustainable and cost-effective.

Safety considerations are paramount when handling Dioctyl Terephthalate. While it is not classified as a hazardous substance under standard regulations, proper handling procedures should be followed to prevent skin irritation or inhalation of dust particles. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended for workers involved in its production or application.

The market for Dioctyl Terephthalate continues to grow due to increasing demand for flexible plastics and packaging materials. As industries seek innovative solutions for lightweight and durable materials, DOTP remains a key component in many formulations. Furthermore, ongoing research into its applications suggests that new uses for this compound may emerge in the coming years.

In conclusion, Dioctyl Terephthalate (CAS No. 6422-86-2) is a versatile and widely used chemical compound with significant applications in polymer manufacturing and other industrial sectors. Recent research has focused on enhancing its environmental sustainability and exploring new uses in biodegradable materials and drug delivery systems. As technology advances and environmental concerns become more pressing, DOTP is likely to play an even greater role in developing innovative solutions across multiple industries.